Cas no 1217082-18-2 (1,13-Bisbenzyloxy-7-tridecanone)

• Product Name: 1,13-Bisbenzyloxy-7-tridecanone
• CAS No: 1217082-18-2
• MF: C₂₇H₃₈O₃
• MW: 410.58882856369
• CID: 1061126
• PubChem ID: 53434857
• Update Time: 2025-04-20

1,13-Bisbenzyloxy-7-tridecanone Chemical and Physical Properties

Names and Identifiers

• 1,13-Bisbenzyloxy-7-tridecanone
• 1,13-bis(phenylmethoxy)tridecan-7-one
• DTXSID00700710
• starbld0006383
• DB-278606
• 1,13-BIS(BENZYLOXY)TRIDECAN-7-ONE
• 1217082-18-2

• Inchi： 1S/C27H38O3/c28-27(19-11-1-3-13-21-29-23-25-15-7-5-8-16-25)20-12-2-4-14-22-30-24-26-17-9-6-10-18-26/h5-10,15-18H,1-4,11-14,19-24H2
• InChI Key： BJRWCOBRUFZJGO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCCCCC(CCCCCCOCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 410.28200
• Monoisotopic Mass: 410.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Solubility: Dichloromethane, Ethyl Acetate
• PSA: 35.53000
• LogP: 6.89010

1,13-Bisbenzyloxy-7-tridecanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)